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Compound of Interest

Compound Name: Ethyl orange

Cat. No.: B11956848 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides comprehensive information on the Chemical Abstracts Service

(CAS) number and detailed safety data for ethyl orange. The following sections present critical

data, experimental protocols, and safety workflows to ensure its safe handling and effective

application in research and development.

Core Chemical Identity
Ethyl orange, also known as 4-(4-Diethylaminophenylazo)benzenesulfonic acid sodium salt, is

an organic azo dye commonly used as a pH indicator.[1][2][3] Its unique chemical structure

allows it to exhibit a distinct color change in response to varying pH levels.

Identifier Value

CAS Number 62758-12-7[1][2][4][5]

EC Number 263-716-4[1]

Molecular Formula C₁₆H₁₈N₃NaO₃S[2]

Molecular Weight 355.39 g/mol [1][2][3][5]

Synonyms

4-(4-Diethylaminophenylazo)benzenesulfonic

acid sodium salt, 4-Diethylaminoazobenzene-4'-

sulfonic Acid Sodium Salt[1][4]
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Physicochemical Properties
Understanding the physical and chemical properties of ethyl orange is crucial for its proper

storage, handling, and use in experimental settings.

Property Value

Appearance Light yellow to brown powder or crystals[4]

Solubility
Soluble in water (0.1% solution is a clear

orange)[3]

pH Indicator Range pH 3.0 (red) to pH 4.8 (orange)[3][6]

Safety and Hazard Information
Ethyl orange requires careful handling due to its potential hazards. The following table

summarizes the key safety information in accordance with the Globally Harmonized System of

Classification and Labelling of Chemicals (GHS).

Hazard
Category

Classification Pictogram Signal Word
Hazard
Statement

Skin

Corrosion/Irritatio

n

Category 2[7][8]

[9]
GHS07[8] Warning[8]

H315: Causes

skin irritation[8]

[9]

Serious Eye

Damage/Eye

Irritation

Category 2 /

2A[7][8][9]
GHS07[8] Warning[8]

H319: Causes

serious eye

irritation[8][9]

Specific target

organ toxicity

(single exposure)

Category 3

(Respiratory

system)[7][9]

GHS07[8] Warning[8]

H335: May

cause respiratory

irritation[9]

Toxicological Data
Currently, specific quantitative toxicological data such as LD50 (median lethal dose) and LC50

(median lethal concentration) for ethyl orange are not readily available.[10] However, the
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available safety data sheets indicate the following potential health effects:

Acute Effects: Hazardous in case of skin contact (irritant), eye contact (irritant), ingestion,

and inhalation.[10]

Skin Contact: Causes skin irritation.[10]

Eye Contact: Dust can cause eye irritation and may lead to chemical conjunctivitis.[10]

Inhalation: Inhalation of dust can cause respiratory tract irritation and may result in

delayed pulmonary edema.[7][10]

Ingestion: May cause gastrointestinal tract irritation, leading to nausea, vomiting, and

diarrhea.[10]

Chronic Effects:

Carcinogenicity: Not available.[10]

Mutagenicity: Not available.[10]

Teratogenicity: Not available.[10]

Experimental Protocol: Use of Ethyl Orange as a pH
Indicator
This protocol outlines the standard procedure for using ethyl orange to determine the pH of a

solution.

Objective: To demonstrate the colorimetric pH indication property of ethyl orange.

Materials:

Ethyl orange indicator solution (0.1% w/v in water)

Test solution with unknown pH

Standard buffer solutions (pH 3.0 and pH 5.0)
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Pipettes

Test tubes or a microplate

Procedure:

Prepare a 0.1% (w/v) stock solution of ethyl orange by dissolving 0.1 g of ethyl orange
powder in 100 mL of deionized water.

Calibrate the visual endpoint by adding a few drops of the ethyl orange indicator solution to

the standard buffer solutions.

In the pH 3.0 buffer, the solution should turn red.

In the pH 5.0 buffer, the solution should appear orange.

Add 1-2 drops of the ethyl orange indicator solution to the test solution.

Gently agitate the solution to ensure uniform distribution of the indicator.

Observe the color of the solution.

A red color indicates a pH at or below 3.0.

An orange color indicates a pH at or above 4.8.

A color between red and orange indicates a pH between 3.0 and 4.8.

Safety and Handling Workflow
The following diagram illustrates the logical workflow for the safe handling of ethyl orange in a

laboratory setting.
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Pre-Handling

Handling

Post-Handling & Emergency

Consult Safety Data Sheet (SDS) Assess Risks

Wear Appropriate PPE:
- Safety Goggles

- Gloves
- Lab Coat

Weigh/Handle in a
Well-Ventilated Area

or Fume Hood

Proceed with
Experiment

Avoid Dust Inhalation

Avoid Contact with
Skin and Eyes

In Case of Contact:
- Skin: Wash with Water
- Eyes: Rinse with Water

If Inhalation Occurs
(Move to Fresh Air)

If Contact Occurs

Store in a Tightly
Closed Container Wash Hands Thoroughly

Seek Medical Attention
if Irritation Persists

Click to download full resolution via product page

Caption: Workflow for the safe handling of ethyl orange.

Spill and Disposal Procedures
In the event of a spill, sweep up the solid material, avoiding dust generation, and place it in a

suitable container for disposal.[7] Ensure adequate ventilation. Avoid allowing the substance to

enter drains, surface water, or groundwater.[8][9] Dispose of waste material in accordance with

local, state, and federal regulations.

This technical guide provides a foundational understanding of the key safety and handling

considerations for ethyl orange. Researchers, scientists, and drug development professionals

are encouraged to consult the full Safety Data Sheet (SDS) from their supplier before use and

to adhere to all institutional safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Ethyl Orange: A Comprehensive Technical Guide to its
CAS Number and Safety Data]. BenchChem, [2025]. [Online PDF]. Available at:
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orange]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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